Cas no 1955540-41-6 (2-(aminomethyl)-4-methyl-1,3-thiazole-5-carboxamide dihydrochloride)

• Product Name: 2-(aminomethyl)-4-methyl-1,3-thiazole-5-carboxamide dihydrochloride
• CAS No: 1955540-41-6
• MDL: MFCD29991536
• CID: 4631487
• PubChem ID: 122156698
• Update Time: 2025-10-28

2-(aminomethyl)-4-methyl-1,3-thiazole-5-carboxamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-4-methyl-1,3-thiazole-5-carboxamide dihydrochloride

• MDL： MFCD29991536

Additional information on 2-(aminomethyl)-4-methyl-1,3-thiazole-5-carboxamide dihydrochloride

Research Briefing on 2-(aminomethyl)-4-methyl-1,3-thiazole-5-carboxamide dihydrochloride (CAS: 1955540-41-6)

Recent advancements in chemical biology and pharmaceutical research have highlighted the potential of 2-(aminomethyl)-4-methyl-1,3-thiazole-5-carboxamide dihydrochloride (CAS: 1955540-41-6) as a promising compound for therapeutic applications. This briefing synthesizes the latest findings on its synthesis, mechanism of action, and preclinical efficacy, providing a comprehensive overview for researchers and industry professionals.

The compound, a thiazole derivative, has garnered attention due to its unique structural features and biological activity. Recent studies have focused on optimizing its synthesis to improve yield and purity, with novel catalytic methods demonstrating significant progress. These advancements are critical for scaling up production and ensuring reproducibility in pharmacological studies.

In vitro and in vivo studies have elucidated the compound's mechanism of action, particularly its interaction with key enzymatic targets involved in inflammatory and metabolic pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) revealed its potent inhibition of cyclooxygenase-2 (COX-2), suggesting potential applications in managing inflammation-related disorders.

Preclinical evaluations have further demonstrated the compound's pharmacokinetic profile, including its bioavailability and metabolic stability. Animal models indicate favorable tissue distribution and minimal off-target effects, positioning it as a viable candidate for further clinical development. However, challenges such as dose-dependent toxicity in long-term studies remain to be addressed.

Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its therapeutic potential in oncology and neurodegenerative diseases. Preliminary data from these studies are expected to be published in late 2024, which may pave the way for Phase I clinical trials.

In conclusion, 2-(aminomethyl)-4-methyl-1,3-thiazole-5-carboxamide dihydrochloride represents a compelling area of research with significant translational potential. Continued investigation into its safety and efficacy will be essential to fully realize its therapeutic benefits.